Cas no 1083300-10-0 (2-Imidazolidinone, 1-(3-piperidinylmethyl)- )

• Product Name: 2-Imidazolidinone, 1-(3-piperidinylmethyl)-
• CAS No: 1083300-10-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5250124
• Update Time: 2025-10-30

2-Imidazolidinone, 1-(3-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3-Piperidinylmethyl)-2-imidazolidinone (ACI)
• 2-Imidazolidinone, 1-(3-piperidinylmethyl)-

• Inchi： 1S/C9H17N3O/c13-9-11-4-5-12(9)7-8-2-1-3-10-6-8/h8,10H,1-7H2,(H,11,13)
• InChI Key： ZEPOFHMFXACKHI-UHFFFAOYSA-N
• SMILES： O=C1N(CC2CCCNC2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Imidazolidinone, 1-(3-piperidinylmethyl)-

Introduction to 2-Imidazolidinone, 1-(3-piperidinylmethyl)- (CAS No. 1083300-10-0)

2-Imidazolidinone, 1-(3-piperidinylmethyl)-, identified by its CAS number 1083300-10-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This heterocyclic compound belongs to the imidazolidinone class, characterized by a five-membered ring containing two nitrogen atoms and a hydroxyl group. The presence of a 3-piperidinylmethyl substituent at the 1-position introduces unique pharmacophoric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- combines the flexibility of the piperidine ring with the reactivity of the imidazolidinone core. Piperidine derivatives are well-documented for their role in enhancing drug bioavailability and metabolic stability, while imidazolidinones have shown promise in various biological applications, including antimicrobial and anti-inflammatory activities. The synergistic effect of these structural elements positions this compound as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Imidazolidinone, 1-(3-piperidinylmethyl)- and biological targets. Studies suggest that the 3-piperidinylmethyl group can engage in hydrogen bonding and hydrophobic interactions with key residues in protein binding pockets, potentially modulating enzyme activity or receptor signaling. This insight has guided the design of derivatives with enhanced binding affinity and selectivity.

In vitro studies have highlighted the pharmacological potential of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- in several disease models. For instance, research indicates that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in cancer cells. The ability to modulate kinase activity is crucial for developing targeted therapies that minimize off-target effects and improve patient outcomes. Additionally, preliminary data suggest that derivatives of this compound may possess anti-inflammatory properties, making them relevant for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic addition to an imine intermediate followed by cyclization to form the imidazolidinone ring. The introduction of the 3-piperidinylmethyl group typically involves alkylation reactions under controlled conditions to prevent unwanted side products. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

From a regulatory perspective, 2-Imidazolidinone, 1-(3-piperidinylmethyl)- must undergo rigorous testing to meet safety and efficacy standards before clinical application. Preclinical studies involving cell cultures and animal models are essential to assess its pharmacokinetic profile, toxicity profiles, and potential therapeutic benefits. These studies provide critical data for regulatory agencies to evaluate whether the compound is suitable for human trials. The integration of high-throughput screening technologies has accelerated this process by enabling rapid evaluation of large libraries of compounds.

The future prospects of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in drug delivery systems have opened new avenues for administering this compound effectively. For example, nanotechnology-based formulations can enhance bioavailability and target specificity, improving treatment outcomes. Furthermore, collaborations between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches to accelerate drug discovery efforts.

Industrial-scale production of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- requires optimization of synthetic processes to ensure cost-effectiveness and scalability. Continuous flow chemistry has emerged as a powerful tool for achieving this goal by providing controlled reaction environments that enhance reproducibility and yield. Additionally, process analytical technology (PAT) enables real-time monitoring of critical parameters, ensuring consistent product quality throughout manufacturing.

The role of 2-Imidazolidinone, 1-(3-piperidinylmethyl)- in academic research is equally significant. It serves as a versatile scaffold for studying structure-activity relationships (SAR), helping researchers understand how modifications at different positions influence biological activity. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Educational programs often incorporate case studies on this compound to train students in advanced organic synthesis techniques and pharmacological principles.

In conclusion,2-Imidazolidinone, 1-(3-piperidinylmethyl)-, with its CAS number 1083300-10-0, represents a fascinating intersection of medicinal chemistry innovation and therapeutic potential. Its unique structural features make it a valuable asset for drug development efforts aimed at addressing unmet medical needs across multiple disease indications. As research continues to uncover new applications for this compound, its significance in pharmaceutical science is likely to grow even further.